1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole
1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole
Brand Name:
Vulcanchem
CAS No.:
957484-25-2
VCID:
VC0344944
InChI:
InChI=1S/C11H11FN2O3S/c1-8-5-6-14(13-8)18(15,16)11-7-9(12)3-4-10(11)17-2/h3-7H,1-2H3
SMILES:
CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC
Molecular Formula:
C11H11FN2O3S
Molecular Weight:
270.28g/mol
1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole
CAS No.: 957484-25-2
Main Products
VCID: VC0344944
Molecular Formula: C11H11FN2O3S
Molecular Weight: 270.28g/mol
CAS No. | 957484-25-2 |
---|---|
Product Name | 1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methyl-1H-pyrazole |
Molecular Formula | C11H11FN2O3S |
Molecular Weight | 270.28g/mol |
IUPAC Name | 1-(5-fluoro-2-methoxyphenyl)sulfonyl-3-methylpyrazole |
Standard InChI | InChI=1S/C11H11FN2O3S/c1-8-5-6-14(13-8)18(15,16)11-7-9(12)3-4-10(11)17-2/h3-7H,1-2H3 |
Standard InChIKey | KCJZCRXWUZUDGM-UHFFFAOYSA-N |
SMILES | CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC |
Canonical SMILES | CC1=NN(C=C1)S(=O)(=O)C2=C(C=CC(=C2)F)OC |
PubChem Compound | 6489201 |
Last Modified | Nov 12 2021 |
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